Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0194841 Famotidine propionic acid 107880-74-0 C8H12N4O2S2
VC0192989 Amlodipine besylate 111470-99-6 C26H31ClN2O8S
VC0195145 4-Bromo-2-fluorobenzoic acid 112704-79-7 C7H4BrFO2
VC0195228 4-Chloro-3-sulfamoylbenzoic acid 1205-30-7 C7H6ClNO4S
VC0194390 Dehydroaripiprazole 129722-25-4 C23H25Cl2N3O2
VC0193495 Bis(4-cyanophenyl)methanol 134521-16-7 C15H10N2O
VC0195257 5-(1-hydroxyethyl)-2-(4-methyl-5-oxo-4-propan-2-yl-1H-imidazol-2-yl)pyridine-3-carboxylic Acid 134887-87-9 C15H19N3O4
VC0196357 Eldecalcitol Intermediate CD 144848-24-8 C24H46O2Si
VC0194203 Methyl 1-thiolincosaminide 14810-93-6 C9H19NO5S
VC0196356 3-O-(2-Aminoethyl)-25-hydroxyvitamin D3 163018-26-6 C30H51NO2
VC0195147 Methyl 4-bromo-2-fluorobenzoate 179232-29-2 C8H6BrFO2
VC0193504 Dexamethasone phenylpropionate 1879-72-7 C31H37FO6
VC0195731 Didemethylchlorpromazine 2095-17-2 C15H15ClN2S
VC0194885 2-(((5-Methyl-1H-imidazol-4-yl)methyl)thio)ethylamine dihydrochloride 38603-72-4 C7H15Cl2N3S
VC0193493 Lapatinib Ditosylate 388082-77-7 C43H42ClFN4O10S3
VC0195011 (R)-(+)-1-(1-Naphthyl)ethylamine 3886-70-2 C12H13N
VC0193523 1,2-Dihydro Dexamethasone 426-17-5 C22H31FO5
VC0192781 9,10-Dioxo Ketotifen 43076-16-0 C19H17NO2S
VC0195087 19-Hydroxyandrost-4-ene-3,17-dione 510-64-5 C19H26O3
VC0195040 9-Hydroxy-4-androstene-3,17-dione 560-62-3 C19H26O3
VC0193650 (2S,5R,6R)-6-((2,2-Dimethylpropanoyl)amino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid 6489-58-3 C13H20N2O4S
VC0193019 (S)-(-)-3-(Acetylthio)-2-methylpropionic Acid 76497-39-7 C6H10O3S
VC0193603 (E)-3-O-Methyl Entacapone 857629-78-8 C15H17N3O5
VC0195175 Estrone acetate 901-93-9 C20H24O3
VC0193560 Fulvestrant sulfone 98008-06-1 C32H47F5O4S